5-(Pyridin-4-ylmethyl)pyridin-3-OL
Description
5-(Pyridin-4-ylmethyl)pyridin-3-OL is a chemical compound with the molecular weight of 186.21 . It is stored at room temperature and has a purity of 95%. The compound is in powder form .
Molecular Structure Analysis
The InChI code for 5-(Pyridin-4-ylmethyl)pyridin-3-OL is 1S/C11H10N2O/c14-11-6-10(7-13-8-11)5-9-1-3-12-4-2-9/h1-4,6-8,14H,5H2 .Physical And Chemical Properties Analysis
5-(Pyridin-4-ylmethyl)pyridin-3-OL is a powder that is stored at room temperature .Scientific Research Applications
Pharmaceutical Development
5-(Pyridin-4-ylmethyl)pyridin-3-OL is a valuable compound in pharmaceutical research due to its potential therapeutic properties. It can be used as a building block for the synthesis of various drugs, particularly those targeting neurological and inflammatory diseases. Its unique structure allows it to interact with specific biological targets, making it a candidate for drug discovery and development .
Catalysis
This compound is also significant in the field of catalysis. It can act as a ligand in metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Researchers have explored its use in catalytic systems for organic transformations, including cross-coupling reactions and hydrogenation processes .
Material Science
In material science, 5-(Pyridin-4-ylmethyl)pyridin-3-OL is used in the design and synthesis of novel materials. Its ability to form coordination complexes with metals makes it useful in creating metal-organic frameworks (MOFs). These MOFs have applications in gas storage, separation, and catalysis due to their high surface area and tunable properties .
Analytical Chemistry
The compound is employed in analytical chemistry for the development of sensors and detection methods. Its chemical properties allow it to be used in the detection of metal ions and other analytes in various samples. This application is crucial for environmental monitoring, clinical diagnostics, and industrial processes .
Biological Research
In biological research, 5-(Pyridin-4-ylmethyl)pyridin-3-OL is used to study enzyme mechanisms and protein interactions. Its structure can mimic certain biological molecules, making it a useful tool for probing biochemical pathways and understanding the function of enzymes and receptors .
Organic Synthesis
The compound is a versatile intermediate in organic synthesis. It can be used to construct complex organic molecules through various chemical reactions. This application is essential for the synthesis of natural products, pharmaceuticals, and other organic compounds .
properties
IUPAC Name |
5-(pyridin-4-ylmethyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c14-11-6-10(7-13-8-11)5-9-1-3-12-4-2-9/h1-4,6-8,14H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKFSWHWAILFKQK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CC2=CC(=CN=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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